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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581

For researchers, scientists, and drug development professionals, the selection of a thermally
stable and chemically inert fluid is critical for a range of applications, from electronics cooling to
microfluidics and beyond. For decades, 3M™ Fluorinert™ FC-40 has been a benchmark in this
field. However, with its production set to cease by the end of 2025 due to environmental
regulations concerning per- and polyfluoroalkyl substances (PFAS), the scientific community is
actively seeking reliable alternatives.[1] This guide provides a comprehensive cross-validation
of experimental results for Fluorinert™ FC-40 and compares its performance with emerging
alternatives, supported by detailed experimental protocols and data-driven visualizations.

Executive Summary

This guide offers a detailed comparison of the physicochemical properties of Fluorinert™ FC-
40 against prominent alternatives, including Galden® PFPE fluids, BestSolv™ 40, Fluo-Oil 40,
and TMC-40/TMC-40E. The data presented is collated from publicly available technical
datasheets and industry-standard testing methodologies. While these alternatives are
marketed as direct or similar replacements, this guide emphasizes the importance of
application-specific testing and validation.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for Fluorinert™ FC-40 and its
alternatives. All data is presented at standard conditions (25°C) unless otherwise specified.

Table 1: Physical and Thermal Properties
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Fluorine Galden .
Propert . BestSol Fluo-Oil TMC-
Unit nt™FC- ® TMC-40
y v™ 40 40 40E
40 HT170
Appeara Clear, Clear, Transpar  Clear, Transpar
nce Colorless Colorless  ent Colorless  ent
Average
650[2][3]
Molecula  g/mol ) 760[5] 530 - 650 550
r Weight
Boiling
_ °C 165 170 165 165 165 158
Point
Pour
) °C -57 -97 -66 - -57 -55
Point
Density g/cm3 1.855 1.77 1.803 1.85 1.856 1.82
Kinemati
c cSt 2.2 1.8 3.05 - 2.2 3.18
Viscosity
Absolute
_ , cP 4.1 - - 4.1 4.1 -
Viscosity
Liquid
Specific J/kg°C 1100 967.2 1509 - 1100 1509
Heat
Liquid
Thermal 0.062 -
~ W/m°C 0.065 0.067 - 0.065 0.092
Conducti 0.065
vity
Coefficie
nt of
_ °Cc1 0.0012 0.0011 0.0013 - 0.0012 0.0054
Expansio
n
Surface
) dynes/cm 16 18 16.98 - 16 -
Tension
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Vapor
Pa 287 106.66 500.75* - 290 4600
Pressure

*Converted from other units for comparison.

Table 2: Electrical Properties

Fluorine Galden .
Propert . BestSol Fluo-Oil TMC-
Unit nt™FC- ® TMC-40
y v™ 40 40 40E
40 HT170

Dielectric ~ kV (0.1"

46 40* 40 - >40 40

Strength gap)
Dielectric

@ 1 kHz 1.9 1.94 - - 1.9 3.82
Constant
Volume
Resistivit ohm-cm 40x10 15x10> ~1012 - ~1012 No Data
y

*Specified at a 2.54 mm gap.

Experimental Protocols: A Methodological Overview

To ensure the validity and reproducibility of the data presented, it is essential to adhere to
standardized experimental protocols. The following methodologies are key for characterizing
the properties of Fluorinert™ FC-40 and its alternatives.

Thermal Conductivity Measurement

o Standard: ASTM D2717 - Standard Test Method for Thermal Conductivity of Liquids.

» Principle: This method involves determining the thermal conductivity of nonmetallic liquids by
measuring the temperature gradient produced across a liquid sample by a known amount of
energy. A thermal conductivity cell, often consisting of a platinum resistance thermometer
element within a precision-bore glass tube, is used.
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e Apparatus: Thermal conductivity cell, temperature-controlled bath, and a resistance
measuring device.

e Procedure:

o Calibrate the thermal conductivity cell by measuring its dimensions and the temperature-
resistance properties of the platinum element.

o Fill the cell with the liquid sample.
o Introduce a known amount of electrical energy to heat the platinum element.

o Measure the resulting temperature gradient across the liquid.

[e]

Calculate the thermal conductivity based on the measured parameters.

Viscosity Measurement

e Standard: ISO Viscosity Cup (e.g., ISO 2431) or a rotary viscometer (e.g., as per ISO 2884-
2).

e Principle (ISO Viscosity Cup): This method determines the kinematic viscosity by measuring
the time it takes for a specific volume of liquid to flow through a calibrated orifice at a known
temperature.

o Apparatus: 1ISO viscosity cup with a specified orifice diameter, a timer, and a temperature-
controlled environment.

e Procedure (ISO Viscosity Cup):

[e]

Ensure the liquid sample and the viscosity cup are at a stable, specified temperature.

o

Fill the cup with the liquid sample.

[¢]

Measure the time it takes for the liquid to flow out of the orifice until the stream breaks.

[e]

Convert the flow time to kinematic viscosity using the cup's calibration chart or formula.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Dielectric Breakdown Voltage Measurement
o Standard: ASTM D877 - Standard Test Method for Dielectric Breakdown Voltage of Insulating
Liquids Using Disk Electrodes.

o Principle: This test measures the ability of an insulating liquid to withstand electrical stress. It
determines the voltage at which an electrical discharge occurs between two electrodes
submerged in the liquid.

o Apparatus: A test cell containing two disk electrodes, a high-voltage power supply with a
controlled rate of voltage increase, and a voltage measurement device.

e Procedure:

[¢]

Place the liquid sample in the test cell.

[e]

Apply an AC voltage between the electrodes, increasing it at a uniform rate.

o

Record the voltage at which electrical breakdown (a spark) occurs.

[¢]

Repeat the test multiple times and calculate the average breakdown voltage.

Density Measurement

e Principle: Density can be determined by measuring the mass of a known volume of the
liquid.

o Apparatus: A pycnometer (specific gravity bottle) or a graduated cylinder and a precision
analytical balance.

e Procedure (using a graduated cylinder):
o Measure the mass of a clean, dry graduated cylinder.

o Add a specific volume of the liquid to the graduated cylinder and record the volume
accurately.

o Measure the total mass of the graduated cylinder and the liquid.
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o Subtract the mass of the empty cylinder to find the mass of the liquid.
o Calculate the density by dividing the mass of the liquid by its volume.

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant
to the cross-validation of Fluorinert™ FC-40 and its alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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